N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide

• IUPAC Name: N-[4-[[(4-bromophenyl)carbamothioylamino]methyl]phenyl]acetamide
• InChI: InChI=1S/C16H16BrN3OS/c1-11(21)19-14-6-2-12(3-7-14)10-18-16(22)20-15-8-4-13(17)5-9-15/h2-9H,10H2,1H3,(H,19,21)(H2,18,20,22)
• InChI Key: NNVMYUALYWKKDN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CNC(=S)NC2=CC=C(C=C2)Br
• Molecular Formula: C16H16BrN3OS
• Molecular Weight: 378.3 g/mol

Description

N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide, also known as BPTU, is a synthetic compound that has gained attention in the scientific community due to its potential application in various fields, including medicinal chemistry, biochemistry, and material science. BPTU is a thiourea derivative that contains a bromophenyl group and an acetamide group, making it a versatile molecule with unique properties.

Mechanism of Action

Target of Action

It is known that the compound has been evaluated for its in vitro antimicrobial activity against bacterial (gram positive and gram negative) and fungal species, and anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (mcf7) .

Mode of Action

Molecular docking studies have been carried out to study the binding mode of active compounds with receptor .

Biochemical Pathways

It is known that the compound has shown promising antimicrobial activity, suggesting that it may affect the biosynthesis of certain bacterial lipids and/or other mechanisms against various bacterial species .

Result of Action

It is known that the compound has shown promising antimicrobial and anticancer activities .

Advantages and Limitations for Lab Experiments

N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide has several advantages for lab experiments, including its synthetic accessibility and its ability to inhibit the activity of various enzymes. However, this compound has several limitations, including its potential toxicity and its limited solubility in water.

Future Directions

There are several future directions for the study of N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide. One potential direction is the development of novel therapeutics based on the anti-cancer and anti-inflammatory properties of this compound. Additionally, the study of this compound's mechanism of action could lead to the discovery of new enzyme inhibitors with potential therapeutic applications. Finally, the synthesis of this compound derivatives with improved solubility and toxicity profiles could lead to the development of more effective enzyme inhibitors.

Synthesis Methods

The synthesis of N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide involves several steps, including the reaction between 4-bromobenzylamine and thiourea to produce 4-bromophenylthiourea. The next step involves the reaction between 4-bromophenylthiourea and chloroacetyl chloride to produce N-(4-bromophenylthiourea)-N'-chloroacetylurea. Finally, the reaction between N-(4-bromophenylthiourea)-N'-chloroacetylurea and methylamine hydrochloride produces this compound.

Scientific Research Applications

N-(4-((3-(4-bromophenyl)thioureido)methyl)phenyl)acetamide has been extensively studied for its potential application in medicinal chemistry. It has been shown to inhibit the activity of various enzymes, including carbonic anhydrases and ureases. Additionally, this compound has been reported to exhibit anti-cancer and anti-inflammatory properties, making it a promising candidate for the development of novel therapeutics.